N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-[3-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)propyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C20H22N2O5S/c23-20(16-6-7-18-19(12-16)27-14-26-18)21-9-3-11-28(24,25)22-10-8-15-4-1-2-5-17(15)13-22/h1-2,4-7,12H,3,8-11,13-14H2,(H,21,23)
• InChI Key: DXEMDALLHYNTAY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)S(=O)(=O)CCCNC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H22N2O5S
• Molecular Weight: 402.5 g/mol

Description

“N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide” is a compound that contains a 1,2,3,4-tetrahydroisoquinoline structural motif. This motif is an important part of various natural products and therapeutic lead compounds.

Synthesis Analysis

The synthesis of 1,2,3,4-tetrahydroisoquinoline derivatives has been a subject of considerable research interest. Traditional approaches to the synthesis of C(1)-substituted tetrahydroisoquinolines include the use of harsh conditions or preassembled substrates. Recently, transition metal-catalyzed cross-dehydrogenative coupling (CDC) strategies involving direct coupling of C(sp3)–H bond of tetrahydroisoquinoline with various nucleophiles have been explored.

Chemical Reactions Analysis

The chemical reactions involving 1,2,3,4-tetrahydroisoquinoline derivatives have been studied extensively. Multicomponent reactions (MCRs) are considered as powerful strategies in organic synthesis for the generation of molecular diversity and complexity.

Scientific Research Applications

Anti-Inflammatory Properties

. These compounds may modulate immune responses, potentially offering therapeutic benefits in inflammatory conditions.

Antibacterial and Antiviral Activity

. Their ability to inhibit microbial growth could be valuable in developing novel antimicrobial agents.

Antifungal Potential

. Investigating their mechanisms of action against fungal pathogens could lead to new antifungal drugs.

Antileishmanial Effects

Leishmaniasis, caused by protozoan parasites, remains a global health concern. . Further studies could explore their efficacy and safety.

Anticancer Applications

THIQ derivatives have broad applications in cancer research. . Researchers could explore its potential as a chemotherapeutic agent.

Chiral Scaffolds in Asymmetric Catalysis

. These compounds play a crucial role in synthesizing enantiomerically pure molecules, which are essential in drug development and chemical synthesis.

Future Directions

The future directions in the research of 1,2,3,4-tetrahydroisoquinoline derivatives involve the development of new and environmentally friendly methods for the synthesis of these derivatives. The THIQ heterocyclic scaffold has garnered a lot of attention in the scientific community, which has resulted in the development of novel THIQ analogs with potent biological activity.

Mechanism of Action

Target of Action

It is known that 1,2,3,4-tetrahydroisoquinolines (thiqs), a key component of the compound, have diverse biological activities against various infective pathogens and neurodegenerative disorders .

Mode of Action

For instance, the reaction involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives .

Biochemical Pathways

Thiqs are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders . This suggests that they may influence a range of biochemical pathways, potentially including those related to infection and neurodegeneration.

Result of Action

Given that thiqs have diverse biological activities against various infective pathogens and neurodegenerative disorders , it can be inferred that this compound may have similar effects.